Cas no 2906-09-4 (1-Hexyn-3-amine,N-(1,1-dimethylethyl)-)

• Product Name: 1-Hexyn-3-amine,N-(1,1-dimethylethyl)-
• CAS No: 2906-09-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 286061
• PubChem ID: 221335
• Update Time: 2025-04-19

1-Hexyn-3-amine,N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexyn-3-amine,N-(1,1-dimethylethyl)-
• 3-tert-Butylamino-hex-1-in; (E)-oxido-[(1-oxidopyridin-5-yl)methylidene]-tert-butyl-azanium; tert-butyl-(1-propyl-prop-2-ynyl)-amine; tert-butyl-(1-oxy-pyridin-3-ylmethylene)-amine oxide; CTK2H8315; tert-Butyl-(1-propyl-prop-2-inyl)-amin;
• 2906-09-4
• NSC5796
• NSC-5796

• Inchi： 1S/C10H19N/c1-6-8-9(7-2)11-10(3,4)5/h2,9,11H,6,8H2,1,3-5H3
• InChI Key： OTOCDQGYPCOSPF-UHFFFAOYSA-N
• SMILES： N(C(C#C)CCC)C(C)(C)C

Computed Properties

• Exact Mass: 153.15187
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.821
• Boiling Point: 207.6°C at 760 mmHg
• Flash Point: 70.8°C
• Refractive Index: 1.445
• PSA: 12.03